Cas no 55199-72-9 (20,29,30-Trinorlupane,(17alpha)-)

• Product Name: 20,29,30-Trinorlupane,(17alpha)-
• CAS No: 55199-72-9
• Molecular Formula: C₂₇H₄₆
• Molecular Weight: 370.65414
• CID: 386784
• PubChem ID: 41359

20,29,30-Trinorlupane,(17alpha)- Properties

Names and Identifiers

• 20,29,30-Trinorlupane,(17alpha)-
• 18ALPHA(H)-22,29,30-TRISNORNEOHOPANE
• 18α(H)-22,29,30-Trisnorneohopane
• 18α(H)-22,29,30-Trisnorneohopaneneat
• 3a,5a,5b,8,8,11a-hexamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene
• 20,29,30-Trinorlupane,(17alpha)
• DTXSID30970525
• 3a,5a,5b,8,8,11a-Hexamethylicosahydro-1H-cyclopenta[a]chrysene
• 55199-72-9
• 20,29,30-Trinorlupane, (17alpha)-

• InChIKey： XBNRGUOCXSKYLM-UHFFFAOYSA-N
• Inchi： InChI=1S/C27H46/c1-23(2)13-8-15-25(4)21(23)12-16-27(6)22(25)11-10-20-19-9-7-14-24(19,3)17-18-26(20,27)5/h19-22H,7-18H2,1-6H3
• SMILES： CC1(CCCC2(C1CCC3(C2CCC4C3(CCC5(C4CCC5)C)C)C)C)C

Computed Properties

• Exact Mass: 370.36000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 370.359951
• Heavy Atom Count: 27
• Complexity: 618
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.4
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 8.25180
• PSA: 0.00000
• Refractive Index: 1.504
• Boiling Point: 424.4°C at 760 mmHg
• Flash Point: 201.7°C
• Density: 0.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives